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Compound of Interest

Compound Name: Thiazovivin

Cat. No.: B611337 Get Quote

Thiazovivin, a potent and selective inhibitor of Rho-associated coiled-coil containing protein

kinase (ROCK), is a critical small molecule in stem cell research, particularly for enhancing cell

survival and improving the efficiency of induced pluripotent stem cell (iPSC) generation.[1][2]

While instrumental in advancing scientific frontiers, proper handling and safety precautions are

paramount to protect researchers from potential hazards. This guide provides essential,

immediate safety and logistical information for the use of Thiazovivin in a laboratory setting.

Hazard Identification and Classification
Thiazovivin is classified as hazardous. The primary routes of exposure are oral ingestion, skin

contact, and eye contact. It is categorized as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3][4][5]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[4]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[4]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory tract

irritation.[4]

It is crucial to handle Thiazovivin with care, employing appropriate personal protective

equipment (PPE) and adhering to established safety protocols.
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Personal Protective Equipment (PPE) Requirements
The following PPE is mandatory when handling Thiazovivin to minimize exposure and ensure

personal safety.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

To prevent skin contact and

irritation.

Eye/Face Protection
Safety glasses with side-

shields or goggles

To protect eyes from dust,

splashes, and serious irritation.

[4]

Skin and Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Respiratory Protection

Not required under normal

conditions with adequate

ventilation. Use a NIOSH-

approved respirator if

ventilation is inadequate or

irritation is experienced.

To prevent respiratory tract

irritation from dust or aerosols.

[3][4]

Quantitative Safety Data
A summary of the available quantitative toxicity data for Thiazovivin is provided below. It's

important to note that for some exposure routes, toxicity data is not fully available.
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Metric Value Species Source

ATEmix (oral) 500.00 mg/kg Not specified
STEMCELL

Technologies SDS[3]

IC50 (ROCK

inhibition)
~0.5 µM Cell-free assay

Selleck Chemicals[6]

[7]

Acute Dermal Toxicity Data not available - -

Acute Inhalation

Toxicity
Data not available - -

Procedural Guidance: From Receipt to Disposal
Adherence to a systematic workflow is critical for the safe handling of Thiazovivin. The

following sections provide step-by-step guidance.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area, away from strong

oxidizing agents. Keep the container tightly closed.[3] Thiazovivin powder is typically stored

at 4°C, protected from light.[8] Reconstituted solutions in DMSO are stable for up to 3

months at -20°C.[9]

Handling and Preparation of Solutions
Experimental Workflow for Thiazovivin Handling
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Experimental Workflow for Thiazovivin Handling

Preparation

Experimentation

Cleanup & Disposal

Don Appropriate PPE

Work in a Ventilated Area (e.g., fume hood)

Weigh Thiazovivin Powder

Dissolve in DMSO to Create Stock Solution

Dilute Stock Solution to Working Concentration in Media

Add to Cell Culture

Incubate and Monitor Experiment

Decontaminate Work Surfaces

Dispose of Contaminated Materials in Approved Waste Container

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling and use of Thiazovivin.
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Disposal Plan
All waste materials contaminated with Thiazovivin must be considered hazardous waste.

Solid Waste: Collect unused powder, contaminated gloves, wipes, and plasticware in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect spent media and unused solutions in a separate, sealed, and labeled

hazardous waste container.

Disposal: Dispose of all waste through an approved hazardous waste disposal plant,

following all local, state, and federal regulations.[3][5]

Emergency Procedures
In the event of an exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Call a poison center or doctor if

you feel unwell.[3][5]

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[3]

Skin Contact

Remove contaminated clothing. Wash skin

thoroughly with soap and water. If skin irritation

occurs, get medical advice/attention.[4]

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[4]

Safety Procedure Logic
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Thiazovivin Safety Decision Tree

Handling Thiazovivin

Is Appropriate PPE Worn?

Proceed with Caution

Yes

Stop! Don PPE
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Exposure Occurs?

Continue Experiment

No

Follow First Aid Procedures

Yes

Seek Medical Attention if Necessary
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Caption: A logical flow diagram for making safety decisions when working with Thiazovivin.

Mechanism of Action: RHO/ROCK Pathway
Inhibition
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Thiazovivin is a selective inhibitor of ROCK, a serine/threonine kinase that plays a crucial role

in regulating the actin cytoskeleton.[10] By inhibiting ROCK, Thiazovivin promotes the survival

of human embryonic stem cells (hESCs) during single-cell dissociation by stabilizing E-

cadherin and improving cell attachment.[10]

Thiazovivin's Effect on the RHO/ROCK Pathway

Thiazovivin's Inhibition of the RHO/ROCK Pathway
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Caption: Thiazovivin inhibits ROCK, preventing apoptosis and promoting cell survival.

By adhering to these safety protocols and understanding the potential hazards, researchers

can confidently and safely utilize Thiazovivin to its full potential in their experimental work.

Always consult your institution's safety officer and the most current Safety Data Sheet (SDS)

for the specific product you are using.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b611337?utm_src=pdf-body
https://www.stemcell.com/products/thiazovivin.html
https://www.benchchem.com/product/b611337?utm_src=pdf-body
https://www.stemcell.com/products/thiazovivin.html
https://www.benchchem.com/product/b611337?utm_src=pdf-body
https://www.benchchem.com/product/b611337?utm_src=pdf-body-img
https://www.benchchem.com/product/b611337?utm_src=pdf-body
https://www.benchchem.com/product/b611337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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